Cas no 5123-55-7 (N-Phthaloyl-L-phenylalanine)

• Product Name: N-Phthaloyl-L-phenylalanine
• CAS No: 5123-55-7
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD00069738
• CID: 45550
• PubChem ID: 87575323
• Update Time: 2025-09-20

N-Phthaloyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-phthaloyl-L-phenylalanine
• (2S)-2-(1,3-dioxoisoindol-2-yl)-3-phenylpropanoic acid
• N-Phthaloyl-Phenylalanine
• N-Phthaloyl-Phe-OH
• N-Pht-Phe-OH
• Pht-Phe-OH
• Phthaloyl-L-phenylalanine
• N-Phthalyl-L-phenylalanine
• (S)-N-Phthaloylphenylalanine
• VAYRSTHMTWUHGE-AWEZNQCLSA-N
• (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid
• NCIStruc2_000615
• NCIStruc1_000419
• N,N-Phthaloyl-L-phenylalanine
• NCI19760
• 2-Isoindolineacetic acid, .alpha.-benzyl-1,3-dioxo-, (S)-(-)-
• NSC338600
• NCGC0
• EN300-95018
• 5123-55-7
• N-Phthaloyl-L-phenylalanine, >=99.0% (TLC)
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1,3-dioxo-a-(phenylmethyl)-,(aS)-
• 2-Isoindolineacetic acid,3-dioxo-, (S)-(-)-
• (s)-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanoic acid
• NCGC00013262
• NSC-19760
• CCG-38000
• NCGC00096381-01
• NS00125899
• AKOS015903142
• CS-W009977
• NSC-338600
• NSC 338600
• SCHEMBL392680
• NCGC00013262-02
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoic acid #
• 3-phenyl-2(S)-phthalimidopropionic acid
• AM82174
• F10912
• DTXSID70319030
• CHEMBL1331094
• MFCD00069738
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1,3-dioxo-.alpha.-(phenylmethyl)-, (S)-
• P1227
• AS-46920
• 2H-Isoindole-2-acetic acid,3-dihydro-1,3-dioxo-.alpha.-(phenylmethyl)-, (S)-
• N-Phthaloyl-L-phenylalanine

• MDL： MFCD00069738
• Inchi： 1S/C17H13NO4/c19-15-12-8-4-5-9-13(12)16(20)18(15)14(17(21)22)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,21,22)/t14-/m0/s1
• InChI Key： VAYRSTHMTWUHGE-AWEZNQCLSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.08400
• Monoisotopic Mass: 295.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.4060
• Melting Point: 183.0 to 186.0 deg-C
• Boiling Point: 498 °C at 760 mmHg
• Flash Point: 255 °C
• Refractive Index: -216.5 ° (C=2, EtOH)
• Solubility: Soluble in methanol. (almost transparency)
• PSA: 74.68000
• LogP: 1.91640
• Sensitiveness: Hygroscopic
• Solubility: Uncertain

N-Phthaloyl-L-phenylalanine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters